Cas no 13678-69-8 (1-(thiophen-2-yl)propane-1,2-dione)

• Product Name: 1-(thiophen-2-yl)propane-1,2-dione
• CAS No: 13678-69-8
• MF: C₇H₆O₂S
• MW: 154.186340808868
• CID: 228649
• PubChem ID: 83652
• Update Time: 2025-04-19

1-(thiophen-2-yl)propane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione,1-(2-thienyl)-
• 1-(2-thienyl)propane-1,2-dione
• 1-thiophen-2-ylpropane-1,2-dione
• 1-(thiophen-2-yl)propane-1,2-dione
• EINECS 237-174-4
• 1-(2-Thienyl)-1,2-propanedione
• B8YYK9V3W2
• AKOS017514580
• SCHEMBL2610951
• CS-0058041
• H11148
• 1-(3'-Thienyl)-propan-1,2-dion
• CHEBI:172416
• FDYDDUUWFJQMQC-UHFFFAOYSA-N
• 13678-69-8
• 2-Pyruvoylthiophene
• NS00024439
• SB23041
• DTXSID80159929
• 1,2-Propanedione, 1-(2-thienyl)-

• Inchi： 1S/C7H6O2S/c1-5(8)7(9)6-3-2-4-10-6/h2-4H,1H3
• InChI Key： FDYDDUUWFJQMQC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C)=O)=O

Computed Properties

• Exact Mass: 154.00888
• Monoisotopic Mass: 154.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.4A^2

Experimental Properties

• Density: 1.242
• Boiling Point: 237.6°Cat760mmHg
• Flash Point: 97.5°C
• Refractive Index: 1.546
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones